Cas no 2818-82-8 (1H-Imidazole,2-methyl-4,5-diphenyl-)

• Product Name: 1H-Imidazole,2-methyl-4,5-diphenyl-
• CAS No: 2818-82-8
• MF: C₁₆H₁₄N₂
• MW: 234.295763492584
• CID: 286453
• PubChem ID: 236696
• Update Time: 2025-04-19

1H-Imidazole,2-methyl-4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-methyl-4,5-diphenyl-
• 2-methyl-4,5-diphenyl-1H-imidazole
• 2-Methyl-4,5-diphenyl-1H-imidazol
• 2-Methyl-4,5-diphenyl-imidazol
• 2-methyl-4,5-diphenylimidazole
• AC1L5X6R
• AC1Q2OPH
• AC1Q4XPP
• ChemDiv2_003613
• LDN-0091420
• NSC39454
• Oprea1_435428
• SureCN1068923
• SCHEMBL1068923
• BDBM67469
• DTXSID70284870
• 2818-82-8
• SR-01000683130-2
• AKOS000546744
• IDI1_002328
• HMS2155D07
• Oprea1_514794
• CHEMBL225270
• NSC-39454
• HMS1379E05
• HMS3314F02
• SMR000117043
• CCG-16111
• MLS000526569
• 4,5-DIPHENYL-2-METHYLIMIDAZOLE
• WBDSXISQIHMTGL-UHFFFAOYSA-N
• cid_236696
• CL-57130

• Inchi： 1S/C16H14N2/c1-12-17-15(13-8-4-2-5-9-13)16(18-12)14-10-6-3-7-11-14/h2-11H,1H3,(H,17,18)
• InChI Key： WBDSXISQIHMTGL-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 234.11582
• Monoisotopic Mass: 234.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 442.5°C at 760 mmHg
• Flash Point: 234.2°C
• Refractive Index: 1.617
• PSA: 28.68